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Compound of Interest

Compound Name: 3,6-Dichloro-4-fluoropyridazine

Cat. No.: B1315852

Technical Overview of 3,6-Dichloro-4-
fluoropyridazine

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of 3,6-Dichloro-4-fluoropyridazine,
a heterocyclic compound relevant in medicinal chemistry and agrochemical research. The data
herein is compiled from established chemical databases.

Physicochemical Data

The fundamental molecular properties of 3,6-Dichloro-4-fluoropyridazine are summarized
below. This data is essential for stoichiometric calculations, analytical method development,
and interpretation of experimental results.

Property Value Source

Molecular Formula C4HCI2FN:2 PubChem[1]

Molecular Weight 166.97 g/mol PubChem[1], AChemBlock[2]
Monoisotopic Mass 165.9500816 Da PubChem[1]

CAS Number 92920-33-7 PubChem[1], AChemBlock[2]
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Chemical Structure and Identifiers

The structural and naming conventions are critical for unambiguous identification in research
and procurement.

Identifier Type Identifier

IUPAC Name 3,6-dichloro-4-fluoropyridazine

SMILES C1=C(C(=NN=C1CI)CI)F

InChlKey WRZCRLSBKBKWAP-UHFFFAOYSA-N

Experimental Protocols

Determining the molecular weight and formula of a well-characterized compound like 3,6-
Dichloro-4-fluoropyridazine typically relies on standard analytical techniques. The data
presented is computationally derived and confirmed through methods such as:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and elemental composition. High-resolution
mass spectrometry (HRMS) would be used to verify the exact mass and deduce the
molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 13C, and *°F NMR would be used to
elucidate the chemical structure, confirming the arrangement of atoms and the presence of
the fluoro-substituent, which corroborates the molecular formula.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,
chlorine, and fluorine, which provides an empirical formula that can be compared to the
proposed molecular formula.

Detailed, specific experimental protocols for these standard procedures are widely available in
analytical chemistry literature and are dependent on the specific instrumentation used.

Logical Relationship Diagram
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The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.

3,6-Dichloro-4-fluoropyridazine

is C4HCI2FN2js 166.97 g/mol \is 92920-33-7

Molecular Formula Molecular Weight CAS Number

Click to download full resolution via product page

Figure 1: Core properties of 3,6-Dichloro-4-fluoropyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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